Cas no 57830-37-2 (Propane, 1-(ethylsulfinyl)-2-methyl-)

• Product Name: Propane, 1-(ethylsulfinyl)-2-methyl-
• CAS No: 57830-37-2
• MF: C₆H₁₄OS
• MW: 134.239760875702
• CID: 344024
• PubChem ID: 21805656
• Update Time: 2025-04-19

Propane, 1-(ethylsulfinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-(ethylsulfinyl)-2-methyl-
• 1-ethylsulfinyl-2-methylpropane
• DTXSID00618260
• 57830-37-2
• SCHEMBL23021
• 1-(Ethanesulfinyl)-2-methylpropane

• Inchi： 1S/C6H14OS/c1-4-8(7)5-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： LPWWDODHRGNZLQ-UHFFFAOYSA-N
• SMILES： S(CC)(CC(C)C)=O

Computed Properties

• Exact Mass: 134.07662
• Monoisotopic Mass: 134.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides